Cas no 2228691-73-2 (3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228691-73-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5922264
• PubChem ID: 151646490
• Update Time: 2025-06-09

3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid
• 2228691-73-2
• EN300-1807619

• Inchi： 1S/C11H15NO3/c1-11(2,10(13)14)6-8-4-5-9(15-3)12-7-8/h4-5,7H,6H2,1-3H3,(H,13,14)
• InChI Key： QTPWHUPUJRIKTR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=NC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(6-Methoxypyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228691-73-2)

3-(6-Methoxypyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228691-73-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a methoxypyridine moiety and a dimethylpropanoic acid backbone, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Its CAS number 2228691-73-2 is frequently searched in scientific databases, reflecting its relevance in modern drug discovery and material science.

The growing interest in 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid aligns with broader trends in the pharmaceutical industry, where researchers are increasingly focusing on small molecule therapeutics and targeted drug delivery systems. This compound's pyridine derivative structure makes it particularly valuable for designing kinase inhibitors and anti-inflammatory agents, addressing current demands for treatments in oncology and autoimmune diseases. Online searches for "pyridine-based drug intermediates" or "CAS 2228691-73-2 applications" highlight its importance in these fields.

From a synthetic chemistry perspective, the 2,2-dimethylpropanoic acid segment of this molecule offers steric hindrance, which can enhance metabolic stability—a critical factor in drug development. Recent publications have explored its utility in structure-activity relationship (SAR) studies, particularly for optimizing bioavailability and receptor binding affinity. These aspects resonate with frequent search queries like "how to improve drug half-life" and "SAR optimization techniques" in academic and industrial forums.

Environmental and green chemistry considerations are also shaping the discourse around CAS 2228691-73-2. Researchers are investigating eco-friendly synthesis routes for such heterocyclic compounds, responding to trends like "sustainable pharmaceutical manufacturing" and "catalysis in drug synthesis". The compound's potential for biodegradable functional materials further connects it to circular economy initiatives, a hot topic in both scientific literature and policy discussions.

Analytical characterization of 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods align with frequently searched terms like "compound purity validation" and "structural elucidation protocols", underscoring the compound's role in quality control workflows. Its logP and pKa values are also critical parameters for researchers optimizing ADME properties in preclinical studies.

In material science applications, the methoxypyridine unit in this compound exhibits interesting coordination chemistry properties, making it a candidate for metal-organic frameworks (MOFs) development. This ties into trending searches about "functional materials for gas storage" and "molecular sensors". The compound's thermal stability data, often queried as "thermal decomposition of pyridine derivatives", further supports its evaluation for high-performance applications.

Regulatory aspects of CAS 2228691-73-2 are another area of interest, with researchers frequently examining REACH compliance and ICH guidelines for its use in pharmaceutical formulations. Database searches for "regulatory status of drug intermediates" reflect this practical concern. The compound's patent landscape is equally dynamic, with innovations in crystallization techniques and polymorph control being actively protected—topics that generate substantial search traffic in intellectual property circles.

Future research directions for 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid may explore its structure-property relationships in greater depth, particularly for computational chemistry applications. Emerging search terms like "AI in molecular design" and "machine learning for compound optimization" suggest growing intersections between this compound and digital chemistry tools. Its potential in prodrug development also remains an underexplored area that could address current challenges in oral drug delivery.